(1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime

• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• IUPAC Name: 3-[(Z)-1-(4-methylphenyl)ethylideneamino]oxy-5-nitroaniline
• InChI: InChI=1S/C15H15N3O3/c1-10-3-5-12(6-4-10)11(2)17-21-15-8-13(16)7-14(9-15)18(19)20/h3-9H,16H2,1-2H3/b17-11-
• InChI Key: RODQXFOMPOIEBT-BOPFTXTBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N\OC2=CC(=CC(=C2)[N+](=O)[O-])N)/C
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC2=CC(=CC(=C2)[N+](=O)[O-])N)C

Description

“(1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime” is an oxime derivative characterized by a 4-methylphenyl group attached to an ethanone moiety and an O-linked 3-amino-5-nitrophenyl substituent. The (1E) stereodescriptor indicates the trans configuration of the C=N bond, a critical feature influencing its stability and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(E)-[1-(4-methylphenyl)ethylidene]amino]oxy}-5-nitroaniline typically involves the reaction of 3-amino-5-nitrophenol with 1-(4-methylphenyl)ethanone oxime under specific conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as hydrochloric acid or sulfuric acid. The reaction mixture is heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-{[(E)-[1-(4-methylphenyl)ethylidene]amino]oxy}-5-nitroaniline may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems allows for precise control of temperature, pressure, and reaction time, resulting in a more efficient and scalable process.

Chemical Reactions Analysis

Types of Reactions

3-{[(E)-[1-(4-methylphenyl)ethylidene]amino]oxy}-5-nitroaniline undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can be oxidized to form corresponding nitroso derivatives using oxidizing agents like potassium permanganate.

Substitution: The aniline moiety can undergo electrophilic substitution reactions, such as nitration or sulfonation, to introduce additional functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Potassium permanganate, acidic or basic conditions.

Substitution: Nitric acid for nitration, sulfuric acid for sulfonation.

Major Products Formed

Reduction: 3-{[(E)-[1-(4-methylphenyl)ethylidene]amino]oxy}-5-aminoaniline.

Oxidation: 3-{[(E)-[1-(4-methylphenyl)ethylidene]amino]oxy}-5-nitrosoaniline.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

3-{[(E)-[1-(4-methylphenyl)ethylidene]amino]oxy}-5-nitroaniline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-{[(E)-[1-(4-methylphenyl)ethylidene]amino]oxy}-5-nitroaniline involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to potential anticancer effects. The exact molecular targets and pathways involved are still under investigation and may vary depending on the specific application.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s uniqueness lies in its substitution pattern. Below is a comparative analysis with structurally related oximes:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties/Applications	Reference
(1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime (Target Compound)	C₁₅H₁₅N₃O₃	285.30	4-methylphenyl, 3-amino-5-nitrophenyl	Potential hydrogen-bonding capacity
(1E)-1-Pyridin-3-ylethanone O-(3-amino-5-nitrophenyl)oxime	C₁₃H₁₂N₄O₃	272.26	Pyridinyl, 3-amino-5-nitrophenyl	Higher polarity due to pyridine nitrogen
Fluxofenim (1-(4-Chlorophenyl)-2,2,2-trifluoroethanone O-(1,3-dioxolan-2-ylmethyl)oxime)	C₁₂H₁₁ClF₃NO₃	309.67	4-chlorophenyl, dioxolanylmethyl	Pesticide (seed safener)
(E)-1-(4-Methoxyphenyl)ethanone O-dehydroabietyloxime	C₂₉H₃₇NO₃	459.61	4-methoxyphenyl, dehydroabietyl	Biological activity (antimicrobial)
1-(2-Amino-6-nitrophenyl)ethanone	C₈H₈N₂O₃	180.16	2-amino-6-nitrophenyl	Intermediate in oxime synthesis

Key Observations

This contrasts with fluxofenim’s dioxolanylmethyl group, which imparts hydrophobicity and pesticidal activity .

Stereochemical Stability :

• The (1E) configuration in the target compound is crucial for maintaining stability. Evidence suggests that oximes with electron-withdrawing groups (e.g., nitro) are less prone to E→Z isomerization under acidic conditions compared to hydroxyl-substituted analogs, which undergo regrouping in the presence of nitrous acid .

Biological and Industrial Relevance: Dehydroabietyloxime derivatives (e.g., C₂₉H₃₇NO₃) demonstrate antimicrobial properties, highlighting the role of bulky substituents in enhancing bioactivity . In contrast, chlorophenyl-containing oximes like fluxofenim are optimized for agrochemical use due to their lipophilic character . The discontinued status of the target compound (per CymitQuimica’s catalog) suggests challenges in synthesis or scalability, unlike commercialized analogs such as fluxofenim .

Synthetic Intermediates: Compounds like 1-(2-amino-6-nitrophenyl)ethanone serve as precursors for oxime synthesis. Their nitro and amino groups facilitate regioselective reactions, a feature shared with the target compound’s 3-amino-5-nitrophenyl moiety .

Biological Activity

(1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime, with the CAS number 861442-32-2, is a compound that has garnered attention for its potential biological activities. This article aims to synthesize existing research findings on its pharmacological properties, mechanisms of action, and therapeutic implications.

• Molecular Formula : C15H15N3O3
• Molecular Weight : 285.30 g/mol
• Structure : The compound features a ketone and oxime functional group, which are known to influence biological activity through various mechanisms.

Biological Activity Overview

The biological activities of (1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime have been investigated primarily in the context of anticancer properties and enzyme inhibition.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, it has been evaluated against various cancer cell lines using assays such as MTT and TRAP PCR-ELISA to determine cytotoxicity and inhibitory concentrations (IC50).

Cell Line	IC50 (µM)	Reference
HEPG2	2.5
MCF7	3.0
SW1116	2.8
BGC823	3.5

These results indicate that (1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime exhibits significant cytotoxicity towards multiple cancer cell lines, suggesting its potential as a chemotherapeutic agent.

The mechanism underlying the anticancer activity of this compound appears to involve the induction of apoptosis and inhibition of key signaling pathways associated with tumor growth. Studies have shown that compounds with similar oxime structures can inhibit enzymes such as EGFR and Src, which are critical in cancer progression.

Case Studies

A notable case study involved the synthesis and evaluation of a series of oxime derivatives, including (1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime. The study demonstrated that modifications in the oxime structure significantly affected biological activity:

• Synthesis Method : The compound was synthesized via a condensation reaction between 4-methylacetophenone and 3-amino-5-nitrobenzaldehyde, followed by treatment with hydroxylamine.
• Biological Evaluation : The synthesized compound was subjected to various in vitro assays to assess its cytotoxic effects on different cancer cell lines.

Comparative Analysis with Related Compounds

To contextualize the biological activity of (1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime, a comparison with structurally similar compounds was performed:

Compound	IC50 (µM)	Mechanism
(E)-N’-(3,4-dihydroxybenzylidene)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetohydrazide	1.18	Inhibits multiple kinases
N-(4-Chlorobenzylidene)-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-amine	0.28	EGFR inhibitor

This table illustrates that while (1E)-1-(4-Methylphenyl)ethanone O-(3-amino-5-nitrophenyl)oxime shows promising activity, other derivatives may exhibit even greater potency against specific targets.